Cas no 915923-27-2 (2-(2-chloroethyl)-6-fluoro-1H-benzimidazole)

2-(2-Chloroethyl)-6-fluoro-1H-benzimidazole is a fluorinated benzimidazole derivative characterized by its chloroethyl substituent, which enhances its reactivity in synthetic applications. The presence of both fluorine and chloroethyl groups makes it a versatile intermediate in medicinal chemistry, particularly for the development of bioactive molecules. Its benzimidazole core offers structural stability, while the electron-withdrawing fluorine atom can influence the compound's binding affinity and metabolic properties. This compound is particularly useful in the synthesis of heterocyclic compounds and potential pharmacophores, where its functional groups allow for further derivatization. Its purity and well-defined structure ensure reproducibility in research and industrial applications.

2-(2-chloroethyl)-6-fluoro-1H-benzimidazole structure

915923-27-2 structure

Product Name:2-(2-chloroethyl)-6-fluoro-1H-benzimidazole

CAS No:915923-27-2

MF:C₉H₈ClFN₂

MW:198.624624252319

MDL:MFCD08691512

CID:1067177

PubChem ID:28063665

Update Time:2025-05-28

2-(2-chloroethyl)-6-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

- 2-(2-Chloroethyl)-6-fluoro-1H-benzo[d]imidazole
- 2-(2-Chloroethyl)-6-fluoro-1H-benzimidazole
- 2-(2-chloroethyl)-6-fluoro-1H-benzimidazole(SALTDATA: FREE)
- AKOS012021683
- BB 0260003
- C9H8ClFN2
- 915923-27-2
- AKOS015850559
- BS-38712
- MFCD08691512
- DTXSID20650844
- 2-(2-Chloroethyl)-5-fluoro-1H-benzimidazole
- 2-(2-chloroethyl)-5-fluoro-1H-1,3-benzodiazole
- 2-(2-chloroethyl)-6-fluoro-1H-benzimidazole
- MDL： MFCD08691512
- Inchi： 1S/C9H8ClFN2/c10-4-3-9-12-7-2-1-6(11)5-8(7)13-9/h1-2,5H,3-4H2,(H,12,13)
- InChI Key： XTIREQQKBRLBOI-UHFFFAOYSA-N
- SMILES： ClCCC1=NC2C=CC(=CC=2N1)F

Computed Properties

Exact Mass: 198.0360041g/mol
Monoisotopic Mass: 198.0360041g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 28.7Å²

Experimental Properties

Density: 1.384
Boiling Point: 391.6°C at 760 mmHg
Flash Point: 190.7°C
Refractive Index: 1.629
Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(2-chloroethyl)-6-fluoro-1H-benzimidazole Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(2-chloroethyl)-6-fluoro-1H-benzimidazole Pricemore >>

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